Cas no 211567-22-5 (b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate)

b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate structure
211567-22-5 structure
Product Name:b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
CAS No:211567-22-5
MF:C26H45NO9
MW:515.636809110641
CID:242428
PubChem ID:16396339
Update Time:2025-04-19

b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
    • DODECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
    • Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside
    • DODECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
    • Dodecyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
    • [(2R, 3S, 4R, 5R, 6R)-5-acetamido-3, 4-diacetyloxy-6-dodecoxyoxan-2-yl]methyl acetate
    • Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
    • AKOS027282727
    • [(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-6-(dodecyloxy)-5-acetamidooxan-2-yl]methyl acetate
    • (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(dodecyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
    • DTXSID101152067
    • 211567-22-5
    • W-201867
    • [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-dodecoxyoxan-2-yl]methyl acetate
    • SCHEMBL20516521
    • Dodecyl-2-(acetylamino)-2-deoxy-3,4,6-triacetateI(2)-D-Glucopyranoside
    • beta-D-Glucopyranoside, dodecyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
    • Z1815149233
    • Inchi: 1S/C26H45NO9/c1-6-7-8-9-10-11-12-13-14-15-16-32-26-23(27-18(2)28)25(35-21(5)31)24(34-20(4)30)22(36-26)17-33-19(3)29/h22-26H,6-17H2,1-5H3,(H,27,28)/t22-,23-,24-,25-,26-/m1/s1
    • InChI Key: PIEYYMFAQMSYFF-ZFXZZAOISA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 515.30900
  • Monoisotopic Mass: 515.30943201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 20
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 103-105 ºC (ethyl ether )
  • Solubility: Almost insoluble (0.025 g/l) (25 º C),
  • PSA: 126.46000
  • LogP: 3.97090

b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
DD06828-1 mg
Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
211567-22-5
1mg
$84.90 2023-01-05
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